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Compound of Interest

Compound Name: Exemestane-D2

Cat. No.: B12411005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the molecular

characteristics, analytical methodologies, and biochemical pathways related to Exemestane-
D2. This deuterated analog of Exemestane serves as a crucial internal standard for

pharmacokinetic and metabolic studies, enabling precise quantification in complex biological

matrices.

Core Data Summary
The fundamental molecular properties of Exemestane and its deuterated isotopologue,

Exemestane-D2, are summarized below.

Property Exemestane Exemestane-D2

Chemical Formula C₂₀H₂₄O₂ C₂₀H₂₂D₂O₂[1][2]

Molecular Weight 296.40 g/mol [3][4] 298.42 g/mol [1]

CAS Number 107868-30-4[5] 107868-30-4 (unlabeled)[1][2]

Synonym
6-Methyleneandrosta-1,4-

diene-3,17-dione

6-Methyleneandrosta-1,4-

diene-3,17-dione-16,16-D2[1]

Mechanism of Action: Aromatase Inhibition
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Exemestane is a steroidal aromatase inhibitor that functions via a "suicide inhibition"

mechanism.[6][7] It structurally mimics androstenedione, the natural substrate for the

aromatase enzyme.[5][7] This enzyme is responsible for the peripheral conversion of

androgens (like androstenedione and testosterone) into estrogens (estrone and estradiol), a

key source of estrogen in postmenopausal women.[5][6][8] By irreversibly binding to the active

site of aromatase, Exemestane leads to its permanent inactivation.[5][6][7] This action

suppresses the circulating levels of estrogen, which is critical for the growth of hormone

receptor-positive breast cancers.[7]
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Exemestane's irreversible inhibition of the Aromatase enzyme.

Metabolic Pathway of Exemestane
The metabolism of Exemestane is extensive, with two predominant pathways. The primary

route involves the reduction of the 17-keto group to form 17β-hydroxyexemestane (17β-DHE),

an active metabolite. This is followed by glucuronidation. Another significant pathway is the

oxidation of the 6-methylene group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12411005#molecular-weight-and-formula-of-
exemestane-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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